Cas no 194787-36-5 (7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-[3-(phenylmethoxy)phenyl]-)

The compound 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 5-[3-(phenylmethoxy)phenyl]- is a heterocyclic organic molecule featuring a pyrrolopyrimidine core substituted with an amino group at the 4-position and a 3-(phenylmethoxy)phenyl moiety at the 5-position. This structure suggests potential utility in medicinal chemistry, particularly as a kinase inhibitor scaffold or intermediate in pharmaceutical synthesis. Its aromatic and heterocyclic components may confer favorable binding properties for biological targets, while the benzyloxy substituent could enhance solubility or modulate pharmacokinetics. The compound’s well-defined synthetic route and structural versatility make it a valuable candidate for research in drug discovery and development, particularly in oncology or inflammatory disease applications.
7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-[3-(phenylmethoxy)phenyl]- structure
194787-36-5 structure
Product Name:7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-[3-(phenylmethoxy)phenyl]-
CAS No:194787-36-5
MF:C19H16N4O
MW:316.356543540955
CID:116653
PubChem ID:18792891
Update Time:2025-06-09

7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-[3-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-[3-(phenylmethoxy)phenyl]-
    • 5-(3-benzyloxy-phenyl)-7H-pyrrolo [2,3-d] pyrimidin-4-ylamine
    • 5-(3-phenylmethoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
    • 5-(3-(benzyloxy)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
    • I06-1387
    • 5-(3-(benzyloxy)phenyl)-3H-pyrrolo[2,3-d]pyrimidin-4-amine
    • DTXSID70596324
    • SCHEMBL4352664
    • AKOS015854862
    • 5-(3-benzyloxy-phenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-yl-amine
    • C19H16N4O
    • I11695
    • 194787-36-5
    • AKOS015909495
    • 5-(3-benzyloxy-phenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-ylamine
    • 5-[3-(BENZYLOXY)PHENYL]-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE
    • ZQRJZBYXLDCLFV-UHFFFAOYSA-N
    • Inchi: 1S/C19H16N4O/c20-18-17-16(10-21-19(17)23-12-22-18)14-7-4-8-15(9-14)24-11-13-5-2-1-3-6-13/h1-10,12H,11H2,(H3,20,21,22,23)
    • InChI Key: ZQRJZBYXLDCLFV-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1=CNC2C1=C(N)N=CN=2

Computed Properties

  • Exact Mass: 316.13200
  • Monoisotopic Mass: 316.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 76.8Ų

Experimental Properties

  • PSA: 76.82000
  • LogP: 4.36730

7H-Pyrrolo[2,3-d]pyrimidin-4-amine,5-[3-(phenylmethoxy)phenyl]- Pricemore >>

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5-(3-(Benzyloxy)phenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine
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